Quinolinium, 6,6'-(p,p'-biphenylylenebis(carbonylimino))bis(1-ethyl-, ditosylate
Quinolinium, 6,6'-(p,p'-biphenylylenebis(carbonylimino))bis(1-ethyl-, ditosylate
Brand Name:
Vulcanchem
CAS No.:
18355-50-5
VCID:
VC21042537
InChI:
InChI=1S/C36H30N4O2.2C7H8O3S/c1-3-39-21-5-7-29-23-31(17-19-33(29)39)37-35(41)27-13-9-25(10-14-27)26-11-15-28(16-12-26)36(42)38-32-18-20-34-30(24-32)8-6-22-40(34)4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-24H,3-4H2,1-2H3;2*2-5H,1H3,(H,8,9,10)
SMILES:
CC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C50H46N4O8S2
Molecular Weight:
895.1 g/mol
Quinolinium, 6,6'-(p,p'-biphenylylenebis(carbonylimino))bis(1-ethyl-, ditosylate
CAS No.: 18355-50-5
Cat. No.: VC21042537
Molecular Formula: C50H46N4O8S2
Molecular Weight: 895.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18355-50-5 |
|---|---|
| Molecular Formula | C50H46N4O8S2 |
| Molecular Weight | 895.1 g/mol |
| IUPAC Name | N-(1-ethylquinolin-1-ium-6-yl)-4-[4-[(1-ethylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzamide;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C36H30N4O2.2C7H8O3S/c1-3-39-21-5-7-29-23-31(17-19-33(29)39)37-35(41)27-13-9-25(10-14-27)26-11-15-28(16-12-26)36(42)38-32-18-20-34-30(24-32)8-6-22-40(34)4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-24H,3-4H2,1-2H3;2*2-5H,1H3,(H,8,9,10) |
| Standard InChI Key | JENUUMUEYUTBEW-UHFFFAOYSA-N |
| SMILES | CC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-] |
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